Cas no 921572-10-3 (8-ethoxy-2-oxo-N-2-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)ethyl-2H-chromene-3-carboxamide)

• Product name: 8-ethoxy-2-oxo-N-2-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)ethyl-2H-chromene-3-carboxamide
• CAS No: 921572-10-3
• MF: C₂₄H₂₁N₃O₅
• MW: 431.440645933151
• CID: 5842963
• PubChem ID: 18569631

8-ethoxy-2-oxo-N-2-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)ethyl-2H-chromene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzopyran-3-carboxamide, 8-ethoxy-2-oxo-N-[2-(6-oxo-3-phenyl-1(6H)-pyridazinyl)ethyl]-
• 8-ethoxy-2-oxo-N-(2-(6-oxo-3-phenylpyridazin-1(6H)-yl)ethyl)-2H-chromene-3-carboxamide
• 8-ethoxy-2-oxo-N-[2-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)ethyl]-2H-chromene-3-carboxamide
• 921572-10-3
• 8-ethoxy-2-oxo-N-[2-(6-oxo-3-phenylpyridazin-1-yl)ethyl]chromene-3-carboxamide
• F2236-0086
• AKOS024629905
• 8-ethoxy-2-oxo-N-2-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)ethyl-2H-chromene-3-carboxamide

• Inchi： 1S/C24H21N3O5/c1-2-31-20-10-6-9-17-15-18(24(30)32-22(17)20)23(29)25-13-14-27-21(28)12-11-19(26-27)16-7-4-3-5-8-16/h3-12,15H,2,13-14H2,1H3,(H,25,29)
• InChI Key： NDPCMDSJHBYQIZ-UHFFFAOYSA-N
• SMILES： C1(=O)OC2=C(OCC)C=CC=C2C=C1C(NCCN1N=C(C2=CC=CC=C2)C=CC1=O)=O

Computed Properties

• Exact Mass: 431.14812078g/mol
• Monoisotopic Mass: 431.14812078g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 7
• Complexity: 828
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 97.3Ų

Experimental Properties

• Density: 1.31±0.1 g/cm3(Predicted)
• pka: 11.88±0.20(Predicted)

Additional information on 8-ethoxy-2-oxo-N-2-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)ethyl-2H-chromene-3-carboxamide

Exploring the Potential of 8-ethoxy-2-oxo-N-2-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)ethyl-2H-chromene-3-carboxamide (CAS No. 921572-10-3) in Modern Research

The compound 8-ethoxy-2-oxo-N-2-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)ethyl-2H-chromene-3-carboxamide (CAS No. 921572-10-3) has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This structurally unique molecule combines a chromene core with a dihydropyridazine moiety, making it a promising candidate for various therapeutic applications. Researchers are particularly interested in its potential as a modulator of biological pathways, given its intricate molecular architecture.

One of the most frequently asked questions about CAS 921572-10-3 is its solubility and stability under different conditions. Studies indicate that this compound exhibits moderate solubility in organic solvents such as dimethyl sulfoxide (DMSO) and methanol, which is crucial for its formulation in drug development. The ethoxy and carboxamide functional groups contribute to its polarity, influencing its pharmacokinetic properties. Understanding these characteristics is essential for researchers aiming to optimize its bioavailability.

In recent years, the demand for novel chromene derivatives has surged due to their diverse biological activities. 8-ethoxy-2-oxo-N-2-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)ethyl-2H-chromene-3-carboxamide stands out for its potential anti-inflammatory and antioxidant properties, which align with current trends in targeting oxidative stress-related diseases. The integration of AI-driven drug discovery tools has further accelerated the exploration of this compound, with virtual screening and molecular docking studies highlighting its affinity for specific protein targets.

The synthesis of CAS 921572-10-3 involves multi-step organic reactions, with the coumarin scaffold serving as a key intermediate. Researchers have optimized reaction conditions to improve yield and purity, addressing common challenges such as byproduct formation. The compound's phenyl and dihydropyridazine rings are critical for its interaction with biological receptors, a topic of interest in recent publications. This has led to collaborations between academic institutions and pharmaceutical companies to explore its full potential.

From a commercial perspective, 8-ethoxy-2-oxo-N-2-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)ethyl-2H-chromene-3-carboxamide is gaining traction in the market for research chemicals. Suppliers emphasize its high purity (often >98%) and compliance with stringent quality standards, catering to the needs of preclinical studies. The compound's chromene-3-carboxamide segment is particularly noteworthy, as it shares structural similarities with other bioactive molecules under investigation for metabolic disorders.

Looking ahead, the application of 921572-10-3 in personalized medicine is a hot topic. Its potential role in modulating enzyme activity or signaling pathways could pave the way for targeted therapies. Researchers are also investigating its compatibility with drug delivery systems, such as nanoparticles, to enhance its therapeutic efficacy. As the scientific community continues to unravel the mysteries of this compound, its impact on future drug development remains a subject of great anticipation.